Eptastigmine
Eptastigmine
Brand Name:
Vulcanchem
CAS No.:
101246-68-8
VCID:
VC20833047
InChI:
InChI=1S/C21H33N3O2/c1-5-6-7-8-9-13-22-20(25)26-16-10-11-18-17(15-16)21(2)12-14-23(3)19(21)24(18)4/h10-11,15,19H,5-9,12-14H2,1-4H3,(H,22,25)/t19-,21+/m1/s1
SMILES:
CCCCCCCNC(=O)OC1=CC2=C(C=C1)N(C3C2(CCN3C)C)C
Molecular Formula:
C21H33N3O2
Molecular Weight:
359.5 g/mol
Eptastigmine
CAS No.: 101246-68-8
Cat. No.: VC20833047
Molecular Formula: C21H33N3O2
Molecular Weight: 359.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 101246-68-8 |
|---|---|
| Molecular Formula | C21H33N3O2 |
| Molecular Weight | 359.5 g/mol |
| IUPAC Name | [(3aR,8bS)-3,4,8b-trimethyl-2,3a-dihydro-1H-pyrrolo[2,3-b]indol-7-yl] N-heptylcarbamate |
| Standard InChI | InChI=1S/C21H33N3O2/c1-5-6-7-8-9-13-22-20(25)26-16-10-11-18-17(15-16)21(2)12-14-23(3)19(21)24(18)4/h10-11,15,19H,5-9,12-14H2,1-4H3,(H,22,25)/t19-,21+/m1/s1 |
| Standard InChI Key | RRGMXBQMCUKRLH-CTNGQTDRSA-N |
| Isomeric SMILES | CCCCCCCNC(=O)OC1=CC2=C(C=C1)N([C@@H]3[C@]2(CCN3C)C)C |
| SMILES | CCCCCCCNC(=O)OC1=CC2=C(C=C1)N(C3C2(CCN3C)C)C |
| Canonical SMILES | CCCCCCCNC(=O)OC1=CC2=C(C=C1)N(C3C2(CCN3C)C)C |
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